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Compound of Interest

Compound Name:
Methyl 2-acetylamino-3-

chloropropionate

Cat. No.: B016465 Get Quote

Proper management and disposal of Methyl 2-acetylamino-3-chloropropionate are critical

for laboratory safety and environmental protection. As a chlorinated organic compound, this

chemical is classified as hazardous waste and requires specific handling procedures.

Adherence to these guidelines will ensure compliance with safety regulations and minimize

risks to personnel and the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate Personal Protective

Equipment (PPE) is worn. This includes, but is not limited to:

Chemical-resistant gloves

Safety goggles or a face shield

A laboratory coat

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood. In

case of a spill, immediately evacuate the area and consult your institution's emergency

response plan. Spill cleanup materials must also be treated as hazardous waste.[1][2]

Step-by-Step Disposal Protocol
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The disposal of Methyl 2-acetylamino-3-chloropropionate must follow a systematic process

to ensure safety and regulatory compliance.

Step 1: Waste Segregation Methyl 2-acetylamino-3-chloropropionate is a halogenated

organic compound. It is imperative to collect this waste in a container designated specifically for

halogenated or chlorinated solvents.[3][4][5] Never mix halogenated waste with non-

halogenated solvent waste, as this complicates the disposal process and increases costs.[4]

Step 2: Container Selection Use a chemically compatible and properly sealed container for

waste collection.[1][6] The container should be in good condition, free of leaks or cracks, and

have a secure screw cap.[1] It is advisable to use containers provided by your institution's

Environmental Health & Safety (EH&S) department.

Step 3: Labeling Properly label the waste container as soon as the first drop of waste is added.

The label must be clearly legible and include the following information:

The words "Hazardous Waste"

The full chemical name: "Methyl 2-acetylamino-3-chloropropionate" and any other

constituents in the waste stream.

An indication of the hazards (e.g., flammable, toxic).

The date when waste was first added to the container.

Your name, laboratory, and contact information.

Step 4: Storage Store the sealed waste container in a designated Satellite Accumulation Area

(SAA), which should be at or near the point of generation.[6] The SAA must be under the

control of the laboratory personnel. Ensure the container is kept closed except when adding

waste.[1][6] Store the container in secondary containment to prevent spills from reaching

drains.[2]

Step 5: Arranging for Disposal Do not dispose of Methyl 2-acetylamino-3-chloropropionate
down the sink or in regular trash.[1] Once the container is full or has been in use for the

maximum allowable time per your institution's policy (often 9-12 months), contact your

institution's Environmental Health & Safety (EH&S) or equivalent department to arrange for a
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hazardous waste pickup.[1][2][6] The primary disposal method for chlorinated organic

compounds is typically high-temperature incineration by a licensed hazardous waste

management facility.[7][8]

Chemical and Hazard Data
The following table summarizes key quantitative data for Methyl 2-acetylamino-3-
chloropropionate.

Property Value

CAS Number 18635-38-6[9]

Molecular Formula C6H10ClNO3[9][10]

Molecular Weight 179.6 g/mol [9][10]

GHS Hazard Statements

H317: May cause an allergic skin reaction.

[10]H400: Very toxic to aquatic life.[10]H410:

Very toxic to aquatic life with long lasting effects.

[10]

GHS Precautionary Codes
P261, P272, P273, P280, P302+P352, P321,

P333+P317, P362+P364, P391, P501[10]

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of Methyl
2-acetylamino-3-chloropropionate.
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Caption: Disposal workflow for Methyl 2-acetylamino-3-chloropropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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